O-(4-Nitrophenyl)hydroxylamine
Cat. No. B1317035
M. Wt: 154.12 g/mol
InChI Key: OOHKBWPOLBTKMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08779201B2
Procedure details
O-4-nitrophenylhydroxylamine (1.0 g), was suspended in acetic acid (10 ml) and 1-(4-hydroxyphenyl)-heptane-1,3-dione (1.36 g; see step (b) above) was added. The mixture was stirred for 3 h at 70° C. and then at 100° C. for an additional 22 h. The mixture was cooled to room temperature and the solvent evaporated under vacuum. Yield 80% of 2-Butyl-3-(4-hydroxybenzoyl)-5-nitrobenzofuran.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([O:10]N)=[CH:6][CH:5]=1)([O-:3])=[O:2].[OH:12][C:13]1[CH:18]=[CH:17][C:16]([C:19](=[O:27])[CH2:20][C:21](=O)[CH2:22][CH2:23][CH2:24][CH3:25])=[CH:15][CH:14]=1>C(O)(=O)C>[CH2:22]([C:21]1[O:10][C:7]2[CH:8]=[CH:9][C:4]([N+:1]([O-:3])=[O:2])=[CH:5][C:6]=2[C:20]=1[C:19](=[O:27])[C:16]1[CH:17]=[CH:18][C:13]([OH:12])=[CH:14][CH:15]=1)[CH2:23][CH2:24][CH3:25]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)ON
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Step Two
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Name
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|
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Quantity
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1.36 g
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Type
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reactant
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Smiles
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OC1=CC=C(C=C1)C(CC(CCCC)=O)=O
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Step Three
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 3 h at 70° C.
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
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at 100° C. for an additional 22 h
|
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Duration
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22 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
|
|
Smiles
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C(CCC)C=1OC2=C(C1C(C1=CC=C(C=C1)O)=O)C=C(C=C2)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
